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Compound of Interest

Compound Name: Ethyl 5-oxo-L-prolinate

Cat. No. B022160

Chemical Identity and Nomenclature

Ethyl 5-oxo-L-prolinate is a derivative of the amino acid L-proline. The core structure is a
pyrrolidine ring featuring a lactam (a cyclic amide) and an ethyl ester substituent.

Common Name: Ethyl 5-oxo-L-prolinate, Ethyl L-pyroglutamate

IUPAC Name: ethyl (2S)-5-oxopyrrolidine-2-carboxylate[1]

Synonyms: (S)-2-Pyrrolidone-5-carboxylic acid ethyl ester, H-PYR-OET[1]

CAS Number: 7149-65-7

Molecular Formula: C7TH11NO3[2][3]

Molecular Weight: 157.17 g/mol [3][4]

Structural Representation:

The molecule consists of a five-membered pyrrolidinone ring with a ketone (oxo group) at
position 5. An ethoxycarbonyl group is attached to the chiral center at position 2 in the (S)
configuration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 2. chembk.com [chembk.com]
3. Ethyl 5-oxo-DL-prolinate (66183-71-9) for sale [vulcanchem.com]
e 4. 5-Oxoproline ethyl ester | C7H11NO3 | CID 98047 - PubChem [pubchem.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [[IUPAC name for Ethyl 5-oxo-L-prolinate]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b022160#iupac-
name-for-ethyl-5-oxo-I-prolinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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